Cas no 401578-03-8 (4-(2-Fluorophenyl)-N-3-(trifluoromethyl)phenyltetrahydro-1(2H)-pyrazinecarboxamide)

• Product Name: 4-(2-Fluorophenyl)-N-3-(trifluoromethyl)phenyltetrahydro-1(2H)-pyrazinecarboxamide
• CAS No: 401578-03-8
• MDL: MFCD00170057
• CID: 4650895
• Update Time: 2025-10-23

4-(2-Fluorophenyl)-N-3-(trifluoromethyl)phenyltetrahydro-1(2H)-pyrazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-Fluorophenyl)-N-3-(trifluoromethyl)phenyltetrahydro-1(2H)-pyrazinecarboxamide

• MDL： MFCD00170057

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-(2-Fluorophenyl)-N-3-(trifluoromethyl)phenyltetrahydro-1(2H)-pyrazinecarboxamide

4-(2-Fluorophenyl)-N-3-(trifluoromethyl)phenyltetrahydro-1(2H)-pyrazinecarboxamide: A Comprehensive Overview

4-(2-Fluorophenyl)-N-3-(trifluoromethyl)phenyltetrahydro-1(2H)-pyrazinecarboxamide, identified by the CAS Registry Number 401578-03-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. The molecule consists of a tetrahydro-pyrazine ring system, which serves as a central scaffold, attached to two aromatic substituents: a 2-fluorophenyl group and a 3-trifluoromethylphenyl group. These substituents contribute to the compound's stability, solubility, and bioavailability, making it an attractive candidate for drug development.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the tetrahydro-pyrazine ring system. This is followed by the introduction of the aromatic substituents through nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating these transformations.

One of the most notable applications of 4-(2-Fluorophenyl)-N-3-(trifluoromethyl)phenyltetrahydro-1(2H)-pyrazinecarboxamide is in the field of medicinal chemistry. The compound has demonstrated potent inhibitory activity against several enzymes and receptors associated with diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, studies have shown that this compound can inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This makes it a promising lead compound for the development of anti-cancer therapies.

In addition to its enzymatic inhibitory properties, this compound also exhibits excellent pharmacokinetic profiles. Preclinical studies have revealed that it has good oral bioavailability and low toxicity in animal models. These attributes are critical for translating laboratory findings into clinical applications. Furthermore, the presence of fluorine atoms in the molecule enhances its lipophilicity, which is beneficial for crossing biological membranes and reaching target sites within the body.

The structural versatility of 4-(2-Fluorophenyl)-N-3-(trifluoromethyl)phenyltetrahydro-1(2H)-pyrazinecarboxamide allows for further functionalization to explore its potential in other therapeutic areas. For example, modifying the substituents on the aromatic rings could enhance its selectivity for specific targets or improve its pharmacokinetic properties. Researchers are also investigating its potential as a modulator of ion channels and G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes.

From a materials science perspective, this compound has shown promise as a building block for constructing advanced materials with tailored properties. Its rigid tetrahydro-pyrazine core can serve as a platform for designing supramolecular assemblies or functional polymers. Recent studies have explored its use in creating self-healing materials and stimuli-responsive systems, leveraging its ability to undergo reversible chemical transformations under specific conditions.

In conclusion, 4-(2-Fluorophenyl)-N-3-(trifluoromethyl)phenyltetrahydro-1(2H)-pyrazinecarboxamide represents a valuable addition to the arsenal of compounds available for addressing complex scientific and medical challenges. Its unique combination of structural features, biological activity, and synthetic accessibility positions it as a key player in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to various fields in science and technology.